Cas no 60734-82-9 (Oxetane;heptadecahydrate)

Oxetane;heptadecahydrate structure
Oxetane;heptadecahydrate structure
Product Name:Oxetane;heptadecahydrate
CAS No:60734-82-9
MF:C3H40O18
MW:364.338905334473
CID:2834941
PubChem ID:71374093
Update Time:2025-04-21

Oxetane;heptadecahydrate Chemical and Physical Properties

Names and Identifiers

    • Oxetane--water (1/17)
    • DTXSID60796891
    • 60734-82-9
    • Oxetane;heptadecahydrate
    • Inchi: 1S/C3H6O.17H2O/c1-2-4-3-1;;;;;;;;;;;;;;;;;/h1-3H2;17*1H2
    • InChI Key: MPJNXQIKJUVYOX-UHFFFAOYSA-N
    • SMILES: O1CCC1.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O

Computed Properties

  • Exact Mass: 364.22146442Da
  • Monoisotopic Mass: 364.22146442Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 17
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 17.2
  • Covalently-Bonded Unit Count: 18
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.2Ų
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